Cas no 872276-56-7 (6-chloro-2-hydroxy-3-methylbenzoic acid)

• Product Name: 6-chloro-2-hydroxy-3-methylbenzoic acid
• CAS No: 872276-56-7
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• CID: 5331532
• PubChem ID: 65438157
• Update Time: 2025-05-24

6-chloro-2-hydroxy-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-hydroxy-3-methylbenzoic acid

• Inchi： 1S/C8H7ClO3/c1-4-2-3-5(9)6(7(4)10)8(11)12/h2-3,10H,1H3,(H,11,12)
• InChI Key： AJRBNUDKXUOATE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(Cl)C=CC(C)=C1O

Computed Properties

• Exact Mass: 186.0083718g/mol
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 6-chloro-2-hydroxy-3-methylbenzoic acid

Comprehensive Analysis of 6-Chloro-2-hydroxy-3-methylbenzoic acid (CAS No. 872276-56-7): Properties, Applications, and Industry Insights

6-Chloro-2-hydroxy-3-methylbenzoic acid (CAS No. 872276-56-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated hydroxybenzoic acid derivative exhibits a methyl group at the 3-position, which influences its reactivity and solubility. Researchers frequently search for "6-Chloro-2-hydroxy-3-methylbenzoic acid synthesis" or "CAS 872276-56-7 applications," reflecting growing interest in its synthetic pathways and industrial uses.

The compound's molecular formula (C8H7ClO3) and weight (186.59 g/mol) make it valuable for designing bioactive molecules. Recent studies highlight its role as an intermediate in developing non-steroidal anti-inflammatory drugs (NSAIDs), aligning with current trends in "green chemistry in drug development." Its carboxylic acid and hydroxyl groups enable diverse chemical modifications, addressing popular queries like "how to modify benzoic acid derivatives" in medicinal chemistry forums.

In analytical chemistry, 872276-56-7 serves as a reference standard for HPLC calibration, particularly in studies involving chlorinated aromatic compounds. Laboratories often inquire about "6-Chloro-2-hydroxy-3-methylbenzoic acid solubility" (soluble in ethanol, methanol; sparingly in water), demonstrating practical concerns. The compound's stability under ambient conditions makes it suitable for "long-term storage of chemical intermediates" – a frequent topic in material science discussions.

Environmental scientists examine this compound for biodegradation pathways, responding to searches about "chlorinated benzoic acid environmental fate." Its moderate lipophilicity (LogP ~2.1) affects ecological distribution patterns, relevant to "persistent organic pollutant monitoring" studies. Regulatory databases track CAS 872276-56-7 under REACH compliance, addressing industry demands for "chemical safety data sheets" and "EU chemical regulation updates."

Patent literature reveals innovative applications in crop protection formulations, connecting to trending searches like "next-gen agrochemical additives." The methyl group at position-3 enhances systemic mobility in plants, making it valuable for "foliar absorption enhancement" research. Analytical method development for this compound frequently appears in discussions about "LC-MS analysis of polar metabolites."

Thermal characterization studies (melting point ~210°C) provide data for "thermal stability of halogenated aromatics" queries. The compound's hydrogen bonding capacity makes it a subject in "crystal engineering" research, with particular interest in its polymorphic forms. Material scientists often search for "benzoic acid derivatives for organic semiconductors" where this compound shows potential.

Quality control protocols emphasize HPLC purity testing methods (typically >98%), responding to pharmaceutical industry standards. Recent publications explore its use in metal-organic frameworks (MOFs), aligning with nanotechnology trends. The compound's UV absorption characteristics (λmax ~280 nm) make it relevant to "photostability testing" procedures in cosmetic chemistry.

Supply chain data indicates increasing demand from contract research organizations, particularly in regions with growing generic drug manufacturing sectors. Safety assessments confirm its classification as non-mutagenic in standard Ames tests, addressing "benzoic acid derivative toxicity profiles" concerns. The compound's pKa value (~3.2) influences its behavior in biological systems, a key parameter for "drug absorption prediction models."

Emerging research explores its potential in enzyme inhibition, particularly against tyrosinase and lipoxygenase targets. This connects to popular searches about "natural product-inspired drug design." Process chemists have developed cost-effective synthetic routes using regioselective chlorination techniques, responding to "green synthesis optimization" industry needs.

Spectroscopic databases extensively document its NMR fingerprints (1H NMR (DMSO-d6): δ 2.35 (s, 3H), 7.25 (d, J=8.4 Hz, 1H), 7.45 (d, J=8.4 Hz, 1H), 11.20 (s, 1H)), valuable for "structure elucidation workflows." The compound's chelating properties with transition metals interest researchers studying "bioinorganic catalyst design." Stability studies under various pH conditions address formulation challenges in "oral dosage form development."

Market analysis shows compound 872276-56-7 is primarily supplied by specialty chemical manufacturers with GMP certification, reflecting quality requirements. Its derivatization potential through esterification or amidation makes it versatile for "combinatorial chemistry libraries." Environmental monitoring studies track its aquatic toxicity (EC50 >100 mg/L), relevant to "chemical discharge regulations" compliance.

Recent advancements include its use in molecular imprinting polymers for sensor applications, connecting to "biosensor material development" trends. The compound's radical scavenging activity has prompted investigations into "antioxidant additive formulations." X-ray crystallography studies reveal its hydrogen bonding networks, important for "supramolecular chemistry" applications.

Industrial scale-up processes have optimized crystallization conditions to ensure batch-to-batch consistency, addressing "pharmaceutical intermediate specifications" requirements. The compound's compatibility with microwave-assisted synthesis techniques aligns with "process intensification" methodologies. Regulatory filings increasingly reference 6-Chloro-2-hydroxy-3-methylbenzoic acid in drug master files, indicating expanding therapeutic applications.